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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158 Get Quote

Technical Support Center: PARAPLAST PLUS
Welcome to the technical support center for PARAPLAST PLUS. This resource is designed to

assist researchers, scientists, and drug development professionals in troubleshooting common

issues encountered during the paraffin embedding and sectioning process.

Frequently Asked Questions (FAQs)
Q1: What is PARAPLAST PLUS and how does it differ from other paraffin waxes?

PARAPLAST PLUS is a tissue embedding medium composed of highly purified paraffin mixed

with plastic polymers of regulated molecular weights.[1][2] A key feature of PARAPLAST PLUS
is the addition of a small percentage of Dimethyl Sulfoxide (DMSO), which accelerates tissue

infiltration.[2][3][4] This makes it particularly suitable for large or dense tissue samples that are

otherwise difficult to process.[2][4] It is designed to provide excellent ribbon continuity and

produce thin, wrinkle-free sections with minimal compression.[1][4]

Q2: What is the melting point of PARAPLAST PLUS?

The melting point of PARAPLAST PLUS is approximately 56-57°C.[4]

Q3: What are the primary causes of poor ribboning with PARAPLAST PLUS?

Failure to form a continuous ribbon of sections can stem from several factors, including:
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Improper tissue processing: Incomplete dehydration, clearing, or infiltration can lead to brittle

or soft tissue that is difficult to section.[5][6]

Incorrect paraffin temperature: Overheating the paraffin during infiltration can make tissues

hard and brittle.[7]

Dull or improperly angled microtome blade: A dull blade can cause compression, tearing, or

failure to form a ribbon.[8][9][10] The clearance angle of the knife is also critical.[8][9]

Ambient temperature: A room that is too cold can make the paraffin block too hard, while a

warm room can make it too soft.[8]

Section thickness: Sections that are too thick may not form a ribbon easily.[8]

Troubleshooting Guides
This section provides detailed solutions to specific problems you may encounter while

sectioning with PARAPLAST PLUS.

Problem 1: Failure to Form a Ribbon
Symptoms:

Sections do not adhere to each other as they are cut.

Individual sections curl or flake off the block.

Possible Causes & Solutions:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://waxitinc.com/paraffin-embedding-guide/
https://www.researchgate.net/post/Ribbons-with-large-holes-missing-tissue-for-histological-preparation-paraffin-sectioning
https://www.protocols.io/view/embedding-of-tissues-in-paraffin-rm7vzjjerlx1/v1/v1
https://www.medicalalgorithms.com/troubleshooting-a-failure-of-a-ribbon-to-form-while-cutting-paraffin-sections
https://www.nsh.org/blogs/natalie-paskoski/2020/05/05/microtomy-troubleshooting-tips
https://pathsupply.com/news/the-ups-and-downs-of-ribbon-cutting-7-tips-for-maximizing-productivity-at-the-microtome/
https://www.medicalalgorithms.com/troubleshooting-a-failure-of-a-ribbon-to-form-while-cutting-paraffin-sections
https://www.nsh.org/blogs/natalie-paskoski/2020/05/05/microtomy-troubleshooting-tips
https://www.medicalalgorithms.com/troubleshooting-a-failure-of-a-ribbon-to-form-while-cutting-paraffin-sections
https://www.medicalalgorithms.com/troubleshooting-a-failure-of-a-ribbon-to-form-while-cutting-paraffin-sections
https://www.benchchem.com/product/b1176158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cause Solution

Paraffin block is too hard

The paraffin may be too hard if the room is too

cold or the paraffin's melting point is too high for

the conditions.[8] Try warming the block slightly

by breathing on it or holding it in your hand for a

moment. Ensure the room temperature is not

excessively cold.[8][9]

Incorrect microtome blade angle

The clearance angle of the blade may be too

large or too small. Adjust the angle of the

microtome blade.[8][9] An optimal angle is

typically between 3-5 degrees.[11]

Dull microtome blade

A dull blade will not cut cleanly and can prevent

sections from adhering. Replace the blade with

a new, sharp one.[8][9][10]

Sections are too thick

Thick sections are less likely to form a

continuous ribbon. Reduce the section thickness

on the microtome.[8] PARAPLAST PLUS is

capable of producing sections as thin as 4 µm.

[4]

Static electricity

Static can cause sections to repel each other.

Use an anti-static device or try to increase the

humidity in the room.[11]

Dry or brittle tissue

This can result from over-processing (prolonged

fixation or dehydration).[5][12] If you suspect

brittle tissue, you can try facing the block and

then placing it face down in a water bath for a

few seconds to rehydrate the tissue surface

before cooling it again.[13]

Troubleshooting Workflow for Ribboning Failure
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Caption: Troubleshooting workflow for failure to form a ribbon.

Problem 2: Sections are Compressed, Wrinkled, or
Crumbled
Symptoms:
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The resulting section is smaller than the face of the block.

Sections have fine or coarse wrinkles.

Sections crumble or break apart upon cutting.

Possible Causes & Solutions:

Cause Solution

Dull microtome blade

A dull blade will compress the section rather

than cutting it cleanly. Move to a new area of the

blade or replace it entirely.[9]

Paraffin block is too warm

A soft block will be more prone to compression.

[9] Chill the block on a cold plate or ice before

sectioning.[9][14]

Cutting speed is too fast

Sectioning too quickly can introduce wrinkles

and compression. Use a slow, consistent cutting

motion.

Incorrect blade angle
Too small of a clearance angle can cause

compression.[9] Adjust the blade angle.

Incomplete dehydration/infiltration

Residual water or clearing agent in the tissue

can lead to soft, mushy blocks that are difficult

to section.[5][6] Ensure the tissue processing

schedule is adequate for the tissue type and

size.

Overheated paraffin during embedding

This can make the tissue hard and brittle,

causing it to crumble during sectioning.[7]

Ensure the paraffin embedding station is at the

correct temperature.

Experimental Protocol: Rehydration of Brittle Tissue Blocks

For tissues that have become brittle due to over-processing, a brief rehydration step can

sometimes improve sectioning quality.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.nsh.org/blogs/natalie-paskoski/2020/05/05/microtomy-troubleshooting-tips
https://www.nsh.org/blogs/natalie-paskoski/2020/05/05/microtomy-troubleshooting-tips
https://www.nsh.org/blogs/natalie-paskoski/2020/05/05/microtomy-troubleshooting-tips
https://www.med.upenn.edu/pcmd/histologycore-histologytips
https://www.nsh.org/blogs/natalie-paskoski/2020/05/05/microtomy-troubleshooting-tips
https://waxitinc.com/paraffin-embedding-guide/
https://www.researchgate.net/post/Ribbons-with-large-holes-missing-tissue-for-histological-preparation-paraffin-sectioning
https://www.protocols.io/view/embedding-of-tissues-in-paraffin-rm7vzjjerlx1/v1/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Face the Block: Trim the paraffin block on the microtome until the entire tissue surface is

exposed.

Rehydrate: Place the block, tissue-face down, on the surface of a cool water bath for 10-15

seconds.[13] Alternatively, a solution of water with a small amount of fabric softener has

been suggested to soften brittle blocks.[13]

Chill: Immediately transfer the block to a cold plate or ice bath for at least 5-10 minutes to re-

harden the paraffin.[13]

Section: Proceed with sectioning as usual.

Problem 3: Ribbon is Curved ("C-shaped")
Symptoms:

The ribbon of sections consistently curves to one side as it is cut.

Possible Causes & Solutions:
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Cause Solution

Block edges are not parallel

If the top and bottom edges of the block are not

parallel to the knife edge, the ribbon will curve.

Trim the block so that the leading and trailing

edges are perfectly parallel.[9]

Dull spot on the blade

A localized dull area on the blade can cause

uneven cutting and lead to a curved ribbon.[9]

Move the blade to a new, sharp area.

Inconsistent tissue density

If one side of the tissue is significantly denser

than the other, it can cause the ribbon to curve.

[9] This is inherent to the tissue but can

sometimes be mitigated by re-orienting the

block.

Uneven cooling of the block

If one side of the block is colder than the other, it

can lead to uneven sectioning. Ensure the entire

block is uniformly chilled before cutting.

Logical Diagram for Troubleshooting a Curved Ribbon
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Caption: Logical steps to diagnose a curved paraffin ribbon.

Data Presentation
Recommended Temperatures for Paraffin Processing
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Stage Temperature Notes

Paraffin Infiltration
2-4°C above the melting point

of the paraffin

For PARAPLAST PLUS (MP

56-57°C), this would be

approximately 58-61°C.

Overheating can cause tissue

hardening.[3]

Water Bath for Floating

Sections
38-42°C

Should be about 10°C below

the melting point of the

paraffin.[14][15] If too hot, the

paraffin will melt; if too cold,

sections will not spread

properly.[14]

Block Cooling On ice or a cooling plate

The block should be

sufficiently hard to allow for

thin sections.[14] Avoid

freezing, which can cause the

block to crack.[10]

For further assistance, please consult the Safety Data Sheet (SDS) for PARAPLAST PLUS
and your institution's standard operating procedures for histopathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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